Cas no 2138566-99-9 (7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane)
7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 2138566-99-9
- EN300-1169501
- 7,7-dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane
- 7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane
-
- Inchi: 1S/C13H19N3O4S/c1-13(2)7-8-14-9-10-15(13)21(19,20)12-6-4-3-5-11(12)16(17)18/h3-6,14H,7-10H2,1-2H3
- InChI Key: COGXJHZTJWXZIK-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1CCNCCC1(C)C)(=O)=O
Computed Properties
- Exact Mass: 313.10962727g/mol
- Monoisotopic Mass: 313.10962727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 104Ų
7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169501-1.0g |
2138566-99-9 | 1g |
$0.0 | 2023-06-08 | |||
| Enamine | EN300-1169501-50mg |
2138566-99-9 | 50mg |
$647.0 | 2023-10-03 | |||
| Enamine | EN300-1169501-100mg |
2138566-99-9 | 100mg |
$678.0 | 2023-10-03 | |||
| Enamine | EN300-1169501-250mg |
2138566-99-9 | 250mg |
$708.0 | 2023-10-03 | |||
| Enamine | EN300-1169501-500mg |
2138566-99-9 | 500mg |
$739.0 | 2023-10-03 | |||
| Enamine | EN300-1169501-1000mg |
2138566-99-9 | 1000mg |
$770.0 | 2023-10-03 | |||
| Enamine | EN300-1169501-2500mg |
2138566-99-9 | 2500mg |
$1509.0 | 2023-10-03 | |||
| Enamine | EN300-1169501-5000mg |
2138566-99-9 | 5000mg |
$2235.0 | 2023-10-03 | |||
| Enamine | EN300-1169501-10000mg |
2138566-99-9 | 10000mg |
$3315.0 | 2023-10-03 |
7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane
Professional Introduction to Compound with CAS No. 2138566-99-9 and Product Name: 7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane
The compound identified by the CAS number 2138566-99-9 and the product name 7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of diazepane derivatives, which have garnered considerable attention due to their diverse pharmacological properties. The structural features of this molecule, particularly the presence of a nitrobenzenesulfonyl moiety and a dimethyl-substituted diazepane core, make it a promising candidate for further investigation in therapeutic applications.
Recent studies in the realm of pharmacological research have highlighted the potential of diazepane derivatives as scaffolds for developing novel therapeutic agents. The 7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane structure exhibits unique chemical and biological properties that make it an attractive subject for medicinal chemistry investigations. The nitro group in the benzenesulfonyl moiety introduces a region of high reactivity, which can be exploited for further functionalization and derivatization. This feature is particularly relevant in the context of drug design, where modulating specific chemical groups can lead to enhanced pharmacological activity.
The dimethyl substitution on the diazepane ring contributes to the steric environment of the molecule, influencing its interactions with biological targets. This steric profile is critical in determining the compound's binding affinity and selectivity. Current research in computational chemistry and molecular modeling has demonstrated that modifications in such structural motifs can significantly alter the pharmacokinetic and pharmacodynamic properties of diazepane derivatives. The 7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane compound has been subjected to rigorous computational analysis to predict its potential interactions with various biological targets.
One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The nitrobenzenesulfonyl group provides a versatile handle for further chemical transformations, enabling chemists to explore a wide range of derivatives. These derivatives could exhibit enhanced efficacy or improved selectivity compared to the parent compound. In recent years, there has been a growing interest in developing new methodologies for synthesizing diazepane derivatives with tailored properties. The synthesis of 7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane has been optimized using state-of-the-art techniques to ensure high yield and purity.
The pharmacological evaluation of 7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane has revealed promising results in preclinical studies. Initial experiments have shown that this compound exhibits significant activity against certain biological targets, making it a valuable candidate for further development. The nitro group has been identified as a key pharmacophore responsible for its observed effects. Further investigations are underway to elucidate the mechanisms of action and to explore potential therapeutic applications.
In conclusion, 7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies across various disease areas.
2138566-99-9 (7,7-Dimethyl-1-(2-nitrobenzenesulfonyl)-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)